Cas no 887973-60-6 (5-(3-chlorophenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-chlorophenyl)pyridine-3-carbaldehyde
• CAS No: 887973-60-6
• MF: C₁₂H₈ClNO
• MW: 217.651021957397
• MDL: MFCD06410223
• CID: 1036549
• PubChem ID: 24729808
• Update Time: 2025-10-31

5-(3-chlorophenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)nicotinaldehyde
• 5-(3-CHLOROPHENYL)-3-PYRIDINECARBALDEHYDE
• 5-(3-Chlorophenyl)nicotildehyde
• 5-(3-chlorophenyl)pyridine-3-carbaldehyde
• 5-(3-CHLOROPHENYL)-3-PYRIDINECARBOXALDEHYDE
• 4629AC
• AB24157
• SY016235
• 5-(3-Chlorophenyl)-3-pyridinecarboxaldehyde (ACI)
• DB-021617
• DTXSID00646982
• AKOS016000711
• CS-0269109
• A1-15039
• MFCD06410223
• AS-61312
• EN300-715984
• 887973-60-6
• J-516167
• AC7123

• MDL： MFCD06410223
• Inchi： 1S/C12H8ClNO/c13-12-3-1-2-10(5-12)11-4-9(8-15)6-14-7-11/h1-8H
• InChI Key： MGKYJMVMRRMIQI-UHFFFAOYSA-N
• SMILES： O=CC1C=C(C2C=C(Cl)C=CC=2)C=NC=1

Computed Properties

• Exact Mass: 217.0294416g/mol
• Monoisotopic Mass: 217.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30
• XLogP3: 2.6

Additional information on 5-(3-chlorophenyl)pyridine-3-carbaldehyde

5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde: A Comprehensive Overview

5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde, also known by its CAS number 887973-60-6, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and versatile properties, has emerged as a valuable tool in both academic research and industrial applications. In this article, we will delve into the structural features, synthesis methods, applications, and the latest research findings surrounding this intriguing molecule.

The molecular structure of 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde is a testament to the beauty of organic chemistry. The compound consists of a pyridine ring substituted with a chlorine atom at the 3-position of a phenyl group and an aldehyde group at the 5-position. This arrangement not only imparts stability to the molecule but also contributes to its reactivity in various chemical reactions. The presence of electron-withdrawing groups, such as the chlorine atom and the aldehyde group, significantly influences the electronic properties of the molecule, making it an ideal candidate for further functionalization.

The synthesis of 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. One common approach involves the Friedländer synthesis, which utilizes enamine intermediates to construct pyridine derivatives. Another method employs oxidative coupling reactions, leveraging transition metal catalysts to facilitate bond formation. Recent advancements have focused on green chemistry principles, such as using microwave-assisted synthesis or enzymatic catalysis, to minimize environmental impact while maintaining high efficiency.

The applications of 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde are vast and diverse. In medicinal chemistry, this compound serves as a valuable building block for constructing bioactive molecules with potential therapeutic applications. For instance, it has been utilized in the development of anti-inflammatory agents and anticancer drugs due to its ability to modulate key cellular pathways. Additionally, its role as an intermediate in organic synthesis has made it indispensable in the creation of complex heterocyclic compounds.

In recent years, there has been a surge in research focusing on the biological activities of 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde. Studies have demonstrated its potent antioxidant properties, which make it a promising candidate for use in nutraceuticals and cosmeceuticals. Furthermore, investigations into its cytotoxicity against various cancer cell lines have revealed encouraging results, highlighting its potential as an anticancer agent. These findings underscore the importance of continued research into this compound's pharmacological profile.

The environmental impact and safety profile of 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde are also areas of growing interest. Researchers are exploring methods to enhance its biodegradability and reduce its ecological footprint during production and disposal. Moreover, studies are being conducted to assess its toxicity levels and establish safe handling guidelines for industrial use.

In conclusion, 5-(3-Chlorophenyl)Pyridine-3-Carbaldehyde, with its unique structure and multifaceted applications, continues to be a subject of intense scientific scrutiny. As advancements in synthetic methodologies and biological studies unfold, this compound is poised to play an even more significant role in shaping future innovations across various industries. Its journey from laboratory curiosity to a cornerstone of modern chemistry is truly remarkable.